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TAK-901 Solubility and Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tak-901

CAS No.: 934541-31-8

Cat. No.: S548714

The table below summarizes the key physicochemical and solubility data for TAK-901 from supplier

specifications and a foundational research article.

Property Details

Molecular Weight 504.64 g/mol [1] [2]

CAS Number 934541-31-8 [3] [1] [2]
Chemical Formula C2sH32N40sS [1] [2]

Physical Form Off-white to light yellow solid [1]
Purity Typically 298% [3]

| Solubility in DMSO | ~65 mg/mL (128.80 mM) [1] ~93 mg/mL (184.29 mM) [2] | | Recommended
Solvent | DMSO [1] [2] [4] | | Solubility in Ethanel | < 1 mg/mL (insoluble or slightly soluble) [2] |

Stock Solution Preparation Guide

For preparing your stock solution, here is a standard preparation table based on the solubility data.

Sonication is highly recommended to aid dissolution and ensure a homogeneous solution [1] [2].
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Desired Concentration Amount of TAK-901 per 1 mL of DMSO
10 mM 5.05 mg [1]

50 mM 25.23 mg [1]

100 mg/mL 100 mg [2]

The process for preparing a working solution can be summarized in the following workflow:

Start: TAK-901 solid
(Off-white to light yellow)

'

Weigh calculated amount
of TAK-901 powder

Add to appropriate volume
of anhydrous DMSO

Sonicate the mixture

until clear solution

Confirm homogeneous
stock solution

Aliquot and store at:

-80°C for long-term
-20°C for short-term
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Frequently Asked Questions

¢ What is the maximum recommended stock concentration? You can prepare stock solutions as high
as 93-100 mg/mL in DMSO, but for most cellular assays, a 10-50 mM stock is standard and practical

for further dilution.

e The solution isn't clearing during preparation. What should I do? Ensure you are using fresh,
anhydrous DMSO. Gently warming the tube with your hand or in a lukewarm water bath (below

37°C) during sonication can help. Avoid excessive heating to prevent compound degradation.

e How should I store the stock solution and what is its shelf life? Aliquot the stock solution into
single-use vials to avoid repeated freeze-thaw cycles. When stored at -80°C, the solution is stable for

approximately 2 years; at -20°C, it is stable for about 1 year [1].

e My experiments involve cellular assays. What critical step must I remember? Always dilute the
DMSO stock solution into your aqueous assay buffer or cell culture medium. Ensure the final DMSO

concentration is kept low (typically <0.1%) to avoid solvent cytotoxicity.

e Where can I find the original biological characterization of TAK-901? The foundational research
article "Biological characterization of TAK-901, an investigational, novel, multitargeted Aurora B

kinase inhibitor" was published in Molecular Cancer Therapeutics in 2013 [5].

Important Experimental Notes

e Hygroscopic DMSO: DMSO readily absorbs water from the atmosphere, which can affect solubility
and compound stability over time. Always use a freshly opened bottle and keep it tightly sealed [1].
¢ In Vitro Use Only: The suppliers explicitly state that TAK-901 is "for research use only, not for human

use" [3] [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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